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Compound of Interest |

Compound Name: Methyl 6-bromo-5-methyinicotinate
CAS No.: 1210451-92-5
Cat. No.: B3027005
Get Quote
. J

Methyl 6-bromo-5-methylnicotinate, identified by the CAS Number 1210451-92-5, is a
halogenated pyridine derivative that has emerged as a crucial intermediate in the fields of
medicinal chemistry and agrochemical research.[1] Its strategic substitution pattern—featuring
a bromine atom, a methyl group, and a methyl ester on the pyridine core—provides multiple
reactive sites for sophisticated molecular engineering. The bromine atom, in particular, serves
as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the
construction of complex molecular architectures. This guide provides a comprehensive
overview of its properties, synthesis, applications, and safe handling protocols, designed for
researchers and professionals in drug development and chemical synthesis.

Physicochemical and Structural Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in synthesis. Key data for Methyl 6-bromo-5-methylnicotinate is summarized
below.
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Property Value Source

CAS Number 1210451-92-5 [1]

Molecular Formula CsHsBrNO2 Derived from structure
Molecular Weight 230.06 g/mol Derived from formula

methyl 6-bromo-5-
IUPAC Name o N/A
methylpyridine-3-carboxylate

Typically a white to off-white
Appearance ] General knowledge
solid or powder

) Commercially available with
Purity _ [1]
>95-98% purity

Synthesis and Mechanistic Considerations

The synthesis of substituted nicotinates like Methyl 6-bromo-5-methylnicotinate often
involves a multi-step sequence designed to precisely install the desired functional groups.
While a specific, published protocol for this exact isomer is not readily available, a logical and
field-proven synthetic approach can be extrapolated from established organic chemistry
principles and related transformations.

A plausible synthetic pathway would start from a more readily available precursor, such as 6-
methylnicotinic acid or its methyl ester. The critical step is the regioselective bromination of the
pyridine ring. The electron-withdrawing nature of the ester group at the 3-position directs
electrophilic substitution primarily to the 5-position.

Conceptual Synthesis Workflow

The diagram below illustrates a conceptual workflow for the synthesis, highlighting the key
transformations.
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Caption: Conceptual workflow for the synthesis of Methyl 6-bromo-5-methylnicotinate.

Causality in Experimental Design

« Esterification First: Performing the esterification of 6-methylnicotinic acid first protects the
carboxylic acid group.[2][3] This is crucial because the conditions required for bromination
can be harsh and could lead to unwanted side reactions, such as decarboxylation, if the acid
were left unprotected.

o Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often preferred for the
bromination of electron-deficient rings like pyridine. It provides a slow, controlled release of
electrophilic bromine, which helps to minimize over-bromination and improve the
regioselectivity of the reaction, favoring substitution at the electron-richer 5-position.

Applications in Drug Discovery and Chemical
Research

The true value of Methyl 6-bromo-5-methylnicotinate lies in its role as a versatile synthetic
intermediate. Its structure is a linchpin for building a diverse library of more complex molecules.

A Scaffold for Complex Molecule Synthesis

The bromine atom at the 6-position is the key to its utility. It is ideally positioned for participation
in palladium-catalyzed cross-coupling reactions, such as the Suzuki, Stille, Buchwald-Hartwig,
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and Sonogashira reactions. These reactions are cornerstones of modern medicinal chemistry,
allowing for the precise and efficient formation of carbon-carbon and carbon-heteroatom bonds.

For instance, a Suzuki coupling could introduce a new aryl or heteroaryl group, while a
Buchwald-Hartwig amination could install a substituted amine. The ester group can be easily
hydrolyzed to the corresponding carboxylic acid or converted to an amide, providing another
point for diversification. This dual functionality makes it an invaluable precursor for generating
compound libraries for structure-activity relationship (SAR) studies.[4]

The diagram below illustrates how Methyl 6-bromo-5-methylnicotinate serves as a central
hub for accessing various classes of compounds.
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Caption: Versatility of Methyl 6-bromo-5-methylnicotinate as a synthetic hub.

Targeted Applications
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» Kinase Inhibitors: The pyridine core is a common scaffold in kinase inhibitors. The ability to
introduce diverse aryl groups at the 6-position allows for fine-tuning interactions within the
ATP-binding pocket of various kinases.[4]

 Nicotinic Receptor Modulators: As a derivative of nicotinic acid, this compound is a logical
starting point for synthesizing analogs that modulate nicotinic acetylcholine receptors
(nAChRs), which are implicated in a range of neurological disorders.[4]

o Agrochemicals: The halogenated pyridine motif is prevalent in modern pesticides and
herbicides due to its enhanced biological activity and metabolic stability.[4]

Exemplary Experimental Protocol: Suzuki Coupling

To ensure trustworthiness and reproducibility, this section provides a detailed, self-validating
protocol for a representative Suzuki cross-coupling reaction.

Objective: To synthesize Methyl 6-(4-methoxyphenyl)-5-methylnicotinate.

Materials:

Methyl 6-bromo-5-methylnicotinate (1.0 eq)

o 4-Methoxyphenylboronic acid (1.2 eq)

o Palladium(ll) acetate (Pd(OAc)z, 0.02 eq)

» Triphenylphosphine (PPhs, 0.08 eq)

o Potassium carbonate (K2COs, 3.0 eq)

e 1,4-Dioxane (solvent)

Water (co-solvent)
Procedure:

¢ Inert Atmosphere: To a flame-dried round-bottom flask equipped with a magnetic stir bar and
reflux condenser, add Methyl 6-bromo-5-methylnicotinate, 4-methoxyphenylboronic acid,
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and potassium carbonate.

o Catalyst Addition: In a separate vial, pre-mix the palladium(ll) acetate and
triphenylphosphine. Add this catalyst mixture to the main reaction flask. Rationale: Pre-
mixing allows for the in-situ formation of the active Pd(0) catalyst species.

e Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen)
three times. Add 1,4-dioxane and water in a 4:1 ratio via syringe. Rationale: The aqueous
base is necessary for the transmetalation step of the catalytic cycle, while dioxane
solubilizes the organic components.

» Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction
progress by Thin Layer Chromatography (TLC) or LC-MS until the starting bromide is
consumed (typically 4-12 hours).

o Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and wash with
water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na2S0a),
filter, and concentrate under reduced pressure. Rationale: The aqueous workup removes
inorganic salts and water-soluble impurities.

 Purification: Purify the crude residue by silica gel column chromatography using a
hexane/ethyl acetate gradient to yield the pure product.

» Validation: Confirm the structure and purity of the final product using *H NMR, 3C NMR, and
High-Resolution Mass Spectrometry (HRMS).

Safety, Handling, and Storage

Proper handling of halogenated organic compounds is paramount for laboratory safety. While a
specific safety data sheet (SDS) for this exact isomer is not detailed in the search results,
hazard information can be inferred from closely related structures like Methyl 5-bromo-6-
chloronicotinate and other brominated pyridines.[5][6]
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Hazard Category

GHS Classification
(Inferred)

Precautionary Statements
(Inferred)

Acute Toxicity

H302: Harmful if swallowed

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell.[6][7]

Skin Irritation

H315: Causes skin irritation

P280: Wear protective
gloves/protective clothing/eye
protection. P302+P352: IF ON
SKIN: Wash with plenty of

soap and water.[5][8]

Eye Irritation

H319: Causes serious eye

irritation

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5][8]

Respiratory Irritation

H335: May cause respiratory
irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[5][9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents.[3][10]

Conclusion

Methyl 6-bromo-5-methylnicotinate is more than just a chemical reagent; it is an enabling

tool for innovation in drug discovery and materials science. Its well-defined structure, coupled
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with the strategic placement of reactive functional groups, provides a reliable and versatile
platform for the synthesis of novel compounds with significant biological and chemical potential.
By understanding its properties, synthetic pathways, and safe handling procedures,
researchers can effectively leverage this building block to accelerate their research and
development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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